Cas no 85909-48-4 (2-Butenedioic acid(2Z)-, 2-hydroxymethylethyl 1-methylpropyl ester (9CI))

• Product Name: 2-Butenedioic acid(2Z)-, 2-hydroxymethylethyl 1-methylpropyl ester (9CI)
• CAS No: 85909-48-4
• MF: C₁₁H₁₈O₅
• MW: 230.257624149323
• CID: 725534
• Update Time: 2024-01-31

2-Butenedioic acid(2Z)-, 2-hydroxymethylethyl 1-methylpropyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2Z)-, 2-hydroxymethylethyl 1-methylpropyl ester (9CI)
• 2-hydroxymethylethyl 1-methylpropyl maleate
• 4-O-butan-2-yl 1-O-(3-hydroxypropyl) but-2-enedioate
• Einecs 288-852-1

• Inchi： 1S/C11H18O5/c1-3-9(2)16-11(14)6-5-10(13)15-8-4-7-12/h5-6,9,12H,3-4,7-8H2,1-2H3/b6-5-
• InChI Key： OFICLNLYVZRNFC-WAYWQWQTSA-N
• SMILES： C(OC(C)CC)(=O)/C=C\C(OCCCO)=O

Computed Properties

• Exact Mass: 230.115424
• Monoisotopic Mass: 230.115424
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8

Experimental Properties

• Density: 1.103
• Boiling Point: 347.5°C at 760 mmHg
• Flash Point: 127.7°C
• Refractive Index: 1.469